Cas no 63190-77-2 ()

• CAS No: 63190-77-2
• MF: C₁₆H₂₁N₃O
• MW: 271.357443571091
• CID: 2789961
• PubChem ID: 71373205
• Update Time: 2025-04-21

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C16H21N3O/c1-12-6-5-7-13(8-12)9-14(15(20)16(2,3)4)19-11-17-10-18-19/h5-8,10-11,14H,9H2,1-4H3
• InChI Key： ZTEJBMYTQPOKTD-UHFFFAOYSA-N
• SMILES： O=C(C(CC1C=CC=C(C)C=1)N1C=NC=N1)C(C)(C)C

Computed Properties

• Exact Mass: 271.168462302Da
• Monoisotopic Mass: 271.168462302Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 47.8Ų